molecular formula C20H15BrFN5O2 B2425653 2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-fluorobenzyl)acetamide CAS No. 1326910-99-9

2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-fluorobenzyl)acetamide

Cat. No. B2425653
CAS RN: 1326910-99-9
M. Wt: 456.275
InChI Key: DUTDSLAQRCJFMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C20H15BrFN5O2 and its molecular weight is 456.275. The purity is usually 95%.
BenchChem offers high-quality 2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-fluorobenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-fluorobenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activities

  • Research has been conducted on the synthesis of various triazine derivatives, including those similar to the specified compound. These derivatives have shown potential in anticancer activities. For instance, Riyadh, Kheder, and Asiry (2013) described the synthesis of triazine derivatives that exhibited anticancer properties (Riyadh, Kheder, & Asiry, 2013).

Antimicrobial Activity

  • Some of these triazine derivatives have also been studied for their antimicrobial activities. Bondock et al. (2008) synthesized new heterocycles incorporating antipyrine moiety and evaluated them as antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Anti-Inflammatory Activity

  • Another aspect of research involving similar compounds includes investigating their anti-inflammatory properties. Bhati (2013) synthesized new substituted azetidinonyl and thiazolidinonyl quinazolon 4 3H ones, which showed significant anti-inflammatory activity (Bhati, 2013).

Antioxidant Activity

  • Chkirate et al. (2019) explored the antioxidant activity of coordination complexes constructed from pyrazole-acetamide derivatives, indicating the potential of these compounds in oxidative stress-related research (Chkirate et al., 2019).

Antifungal and Apoptotic Effects

  • Additionally, Çavuşoğlu, Yurttaş, and Cantürk (2018) synthesized triazole-oxadiazole compounds that showed antifungal and apoptotic effects against Candida species, suggesting a role in antifungal therapies (Çavuşoğlu, Yurttaş, & Cantürk, 2018).

Novel Antipsychotic Agents

  • Wise et al. (1987) researched a series of novel potential antipsychotic agents, including 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, which aligns with the structural characteristics of the compound (Wise et al., 1987).

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 4-bromobenzoyl chloride with 5-amino-3-(4-fluorobenzyl)-1H-pyrazole to form 2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-fluorobenzyl)acetamide.", "Starting Materials": [ "4-bromobenzoyl chloride", "5-amino-3-(4-fluorobenzyl)-1H-pyrazole" ], "Reaction": [ "Step 1: 4-bromobenzoyl chloride is reacted with triethylamine in dichloromethane to form the corresponding acid chloride intermediate.", "Step 2: The acid chloride intermediate is then reacted with 5-amino-3-(4-fluorobenzyl)-1H-pyrazole in the presence of triethylamine and DMF to form the desired compound, 2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-fluorobenzyl)acetamide." ] }

CAS RN

1326910-99-9

Product Name

2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-fluorobenzyl)acetamide

Molecular Formula

C20H15BrFN5O2

Molecular Weight

456.275

IUPAC Name

2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-[(4-fluorophenyl)methyl]acetamide

InChI

InChI=1S/C20H15BrFN5O2/c21-15-5-3-14(4-6-15)17-9-18-20(29)26(24-12-27(18)25-17)11-19(28)23-10-13-1-7-16(22)8-2-13/h1-9,12H,10-11H2,(H,23,28)

InChI Key

DUTDSLAQRCJFMJ-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1CNC(=O)CN2C(=O)C3=CC(=NN3C=N2)C4=CC=C(C=C4)Br)F

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.